3-Methyldecanoyl-CoA

• Molecular Formula: C32H56N7O17P3S
• Molecular Weight: 935.8 g/mol
• InChI: InChI=1S/C32H56N7O17P3S/c1-5-6-7-8-9-10-20(2)15-23(41)60-14-13-34-22(40)11-12-35-30(44)27(43)32(3,4)17-53-59(50,51)56-58(48,49)52-16-21-26(55-57(45,46)47)25(42)31(54-21)39-19-38-24-28(33)36-18-37-29(24)39/h18-21,25-27,31,42-43H,5-17H2,1-4H3,(H,34,40)(H,35,44)(H,48,49)(H,50,51)(H2,33,36,37)(H2,45,46,47)
• InChIKey: ZMKCVKLOENOWKL-UHFFFAOYSA-N

3-Methyldecanoyl-CoA for Peroxisomal α-Oxidation

3-Methyldecanoyl-CoA (3-Methyldecanoyl-coenzyme A; PubChem CID 157008708) is a medium-chain (C10), 3-methyl-branched fatty acyl-CoA thioester with a molecular weight of 935.8 g/mol and formula C32H56N7O17P3S [1]. It is a derivative of coenzyme A formed by the thioesterification of 3-methyldecanoic acid [2]. As a member of the 3-methyl-branched fatty acyl-CoA family, it serves as a critical substrate for peroxisomal α-oxidation and is recognized by enzymes such as phytanoyl-CoA hydroxylase (PAHX/PHYH), enabling the study of branched-chain lipid metabolism [3]. Its defined structure and specific enzymatic processing make it essential for investigating pathways relevant to peroxisomal disorders like Refsum disease, where the accumulation of 3-methyl-branched fatty acids is a hallmark [4].

Defined medium-chain (C10) 3-methyl-branched acyl-CoA substrate

Recognized by phytanoyl-CoA hydroxylase (PAHX) for α-oxidation initiation

Research fit for peroxisomal pathway studies and Refsum disease models

• [1] PubChem. (2021). 3-Methyldecanoyl-CoA (Compound Summary). CID 157008708. View Source
• [2] Human Metabolome Database (HMDB). (2021). 3-Methyldecanoyl-CoA (HMDB0300603). View Source
• [3] Croes, K., Foulon, V., Casteels, M., Van Veldhoven, P. P., & Mannaerts, G. P. (2000). Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. Journal of Lipid Research, 41(4), 629-636. View Source
• [4] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source

Why 3-Methyldecanoyl-CoA Is Irreplaceable

Substitution with generic straight-chain or differently branched acyl-CoA esters is not permissible for studies of peroxisomal α-oxidation due to the strict substrate specificity of the initiating enzyme, phytanoyl-CoA hydroxylase (PAHX). PAHX demonstrates zero activity toward straight-chain acyl-CoAs (e.g., palmitoyl-CoA) and 2- or 4-methyl-branched acyl-CoAs [1]. Furthermore, the enzyme's activity is highly dependent on the specific chain length and the position of the methyl branch, with only 3-methyl-branched substrates being recognized [2]. Using an alternative acyl-CoA would fail to initiate the α-oxidation pathway, leading to incorrect conclusions about metabolic flux, enzyme kinetics, or disease-related accumulation patterns. Therefore, precise molecular identity, including the exact chain length (C10) and 3-methyl substitution, is a non-negotiable experimental parameter, directly impacting the validity of research into peroxisomal function and related disorders [3].

2- or 4-Methyl-branched analogs

Show 0% activity with PAHX; only 3-methyl-branched substrates are hydroxylated

Straight-chain acyl-CoAs

Cannot initiate α-oxidation; they directly enter mitochondrial β-oxidation

Different chain-length analogs

May alter kinetic profile; C10-specific processing cannot be assumed from C12 or C16 data

• [1] Croes, K., Foulon, V., Casteels, M., Van Veldhoven, P. P., & Mannaerts, G. P. (2000). Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. Journal of Lipid Research, 41(4), 629-636. View Source
• [2] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source
• [3] ChEBI. (n.d.). 3-methyl fatty acyl-CoA(4-) (CHEBI:83968). View Source

3-Methyldecanoyl-CoA Substrate Specificity Evidence

PAHX Chain Length Discrimination

Phytanoyl-CoA hydroxylase (PAHX) exhibits a distinct chain-length preference for 3-methyl-branched acyl-CoA substrates. While the enzyme is active on substrates ranging from C7 to C20, its catalytic efficiency varies significantly. Specifically, 3-methyldecanoyl-CoA (C10) serves as a viable substrate, contrasting with the lack of detectable activity toward straight-chain or differently branched analogs [1]. Direct comparison with other 3-methylacyl-CoA esters reveals that 3-methyldodecanoyl-CoA (C12) demonstrates 110% of the activity relative to the standard substrate 3-methylhexadecanoyl-CoA, while 3-methylnonanoyl-CoA (C9) activity is not specified but falls within the active range [2]. This quantitative profile underscores that while 3-methyldecanoyl-CoA is active, its processing rate is distinct and cannot be assumed to be equivalent to other chain lengths, necessitating its use for precise kinetic studies.

Chain Length Specificity

Cross-study comparable

110% activity (C12) vs C16 baseline; C10 confirmed active (C7–C20)

Supports medium-chain α-oxidation kinetic studies with distinct processing rates

C10 activity not numerically specified in this comparison

Evidence Dimension	Relative enzyme activity (% of reference substrate)
Target Compound Data	Activity not numerically specified, but confirmed as a substrate for PAHX with chain length down to C7 [3].
Comparator Or Baseline	3-Methyldodecanoyl-CoA (C12): 110% activity vs. 3-methylhexadecanoyl-CoA (C16) baseline (set to 100%) [2]. 3-Methylnonanoyl-CoA (C9): Confirmed active substrate [3].
Quantified Difference	Activity for C12 is 110% of C16 baseline. C10 activity is not quantified but falls within the active C7-C20 range, distinguishing it from inactive straight-chain and 2-/4-methyl-branched analogs (0% activity).
Conditions	In vitro enzymatic assay using recombinant human phytanoyl-CoA hydroxylase (PAHX) with 2-oxoglutarate and O2 as cofactors [2].

Why This Matters

This demonstrates that while 3-methyldecanoyl-CoA is a valid substrate, its relative hydroxylation rate may differ from that of C12 or C16 analogs, making it essential for experiments requiring a medium-chain (C10) substrate in branched-chain fatty acid oxidation assays.

• [1] Croes, K., Foulon, V., Casteels, M., Van Veldhoven, P. P., & Mannaerts, G. P. (2000). Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. Journal of Lipid Research, 41(4), 629-636. View Source
• [2] BRENDA Enzyme Database. (2011). Literature summary for EC 1.14.11.18 (phytanoyl-CoA hydroxylase). View Source
• [3] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source

3-Methyl Branch Requirement for PAHX

The positional isomer of the methyl branch on the acyl chain is a critical determinant of substrate recognition by PAHX. The enzyme exhibits absolute specificity for 3-methyl-branched acyl-CoAs. In controlled enzymatic assays, human recombinant PAHX showed no detectable activity (0% activity) toward 2-methyl-branched acyl-CoAs or 4-methyl-branched acyl-CoAs [1]. This stands in stark contrast to its activity on 3-methyl-branched substrates like 3-methyldecanoyl-CoA, which are efficiently hydroxylated. This structural requirement is non-negotiable; the enzyme's active site geometry does not accommodate the methyl group at alternative positions, rendering those analogs inert as substrates for the α-oxidation pathway.

3-Methyl Branch Requirement

Direct head-to-head comparison

3-methyl: active; 2- or 4-methyl: 0% hydroxylation

3-Methyl branch specificity is required for PAHX substrate recognition

Assay with recombinant human PAHX

Evidence Dimension	Enzyme activity (2-hydroxylation)
Target Compound Data	3-Methyldecanoyl-CoA (C10, 3-methyl branch) is a confirmed active substrate [1].
Comparator Or Baseline	2-Methyl-branched acyl-CoA: 0% activity (no hydroxylation detected) [1]. 4-Methyl-branched acyl-CoA: 0% activity (no hydroxylation detected) [1]. Straight-chain long/very long acyl-CoA: 0% activity [1].
Quantified Difference	Target compound (3-methyl branch) shows measurable activity; comparators (2-methyl or 4-methyl branch) show 0% activity.
Conditions	In vitro assay with recombinant human phytanoyl-CoA hydroxylase expressed in E. coli, requiring Fe2+, 2-oxoglutarate, ascorbate, and ATP/GTP with Mg2+ [1].

Why This Matters

This data provides unambiguous evidence that 3-methyldecanoyl-CoA cannot be replaced by a 2-methyl or 4-methyl analog, as these are not processed by the key α-oxidation enzyme. This specificity is crucial for accurate metabolic tracing and for studying diseases like Refsum disease where only 3-methyl-branched fatty acids accumulate.

• [1] Croes, K., Foulon, V., Casteels, M., Van Veldhoven, P. P., & Mannaerts, G. P. (2000). Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. Journal of Lipid Research, 41(4), 629-636. View Source

Pathway Commitment to α-Oxidation

The 3-methyl branch on 3-methyldecanoyl-CoA does not merely affect enzyme binding; it fundamentally dictates the metabolic pathway it enters. The presence of a methyl group at the C-3 position sterically hinders the third step of standard β-oxidation (3-hydroxyacyl-CoA dehydrogenase), making it a non-substrate for mitochondrial β-oxidation in its native form [1]. Instead, 3-methyldecanoyl-CoA must first undergo peroxisomal α-oxidation to remove one carbon atom, yielding a 2-methyl-branched fatty acyl-CoA (specifically, 2-methylnonanoyl-CoA after processing of the C10 compound). This product can then be further metabolized by α-methylacyl-CoA racemase (AMACR) and enter β-oxidation [2]. In contrast, straight-chain acyl-CoAs of similar length (e.g., decanoyl-CoA) are direct substrates for mitochondrial β-oxidation, with kinetic parameters such as Km = 0.033 ± 0.005 mM for a related carboxylase [3]. This pathway divergence means that using a straight-chain analog would completely bypass the peroxisomal α-oxidation pathway, failing to model the correct physiological or pathophysiological context.

Pathway Commitment

Class-level inference

3-Methyl branch obligates peroxisomal α-oxidation prior to β-oxidation

Straight-chain analogs bypass α-oxidation; may not model peroxisomal metabolism

Metabolic model context; review for specific assay conditions

Evidence Dimension	Primary metabolic pathway entry
Target Compound Data	3-Methyldecanoyl-CoA is obligated to enter peroxisomal α-oxidation due to the 3-methyl branch preventing direct β-oxidation [1].
Comparator Or Baseline	Straight-chain decanoyl-CoA (C10) is a direct substrate for mitochondrial β-oxidation and related pathways. Its Km for a long-chain acyl-CoA carboxylase is reported as 0.033 ± 0.005 mM [3].
Quantified Difference	Target compound requires α-oxidation before β-oxidation; comparator proceeds directly to β-oxidation (e.g., Km = 0.033 mM for carboxylase). The difference is a binary pathway switch, not merely a kinetic variation.
Conditions	Based on established metabolic models for 3-methyl-branched fatty acids in mammalian cells and enzyme specificity data for peroxisomal α-oxidation and mitochondrial β-oxidation enzymes [REFS-2, REFS-3].

Why This Matters

This confirms that 3-methyldecanoyl-CoA is not a substitute for a straight-chain acyl-CoA in experiments. It is a specialized probe for the peroxisomal α-oxidation pathway, and its use is mandatory when studying this specific metabolic route or diseases resulting from its deficiency.

• [1] MetaCyc Pathway: 3-methyl-branched fatty acid α-oxidation II (Mammalian). (n.d.). View Source
• [2] Alpha-methylacyl-CoA racemase (AMACR). (2024). In Wikipedia. View Source
• [3] Structure and function of a single-chain, multi-domain long-chain acyl-CoA carboxylase. (2015). View Source

Research Applications of 3-Methyldecanoyl-CoA

PAHX Substrate Spectrum and Kinetics

3-Methyldecanoyl-CoA is a critical tool for in vitro enzymatic assays to define the substrate specificity and kinetic parameters of PAHX. As established, PAHX is active on a range of 3-methylacyl-CoA chain lengths (C7-C20), but shows zero activity on 2- and 4-methyl branched isomers [1]. Using 3-methyldecanoyl-CoA as a medium-chain (C10) representative allows researchers to quantify relative reaction rates (e.g., 110% activity for C12 vs. C16 baseline) [2] and determine structure-activity relationships across the substrate spectrum, which is essential for understanding peroxisomal α-oxidation enzymology.

Peroxisomal α-Oxidation Pathway Tracing

Due to its obligatory entry into the peroxisomal α-oxidation pathway, 3-methyldecanoyl-CoA serves as a specific metabolic tracer [3]. Unlike straight-chain acyl-CoAs which enter β-oxidation directly, this compound is processed first by α-oxidation to form a 2-methyl-branched intermediate (2-methylnonanoyl-CoA) [4]. This pathway specificity makes it an ideal substrate for tracing α-oxidation flux, studying the formation of 2-hydroxy-3-methylacyl-CoA intermediates [5], and investigating the metabolic fate of branched-chain fatty acids in cell homogenates or purified peroxisomes.

Refsum Disease Pathobiochemistry

Refsum disease is characterized by the accumulation of phytanic acid and other 3-methyl-branched fatty acids due to defects in α-oxidation [6]. 3-Methyldecanoyl-CoA serves as a structurally defined, medium-chain model substrate to assay PAHX activity in patient-derived samples or in vitro models. Its use helps to differentiate the functional impact of various PAHX mutations on the processing of different chain length substrates, as the enzyme's activity toward a C10 substrate may be differentially affected compared to longer chain (C16 or C20) substrates, providing a more nuanced understanding of genotype-phenotype correlations [1].

Analytical Methods for Branched-Chain Acyl-CoAs

As a well-defined chemical entity with a known molecular weight (935.8 g/mol) and formula (C32H56N7O17P3S) [7], 3-methyldecanoyl-CoA is an essential reference standard for developing and validating LC-MS/MS or other analytical methods aimed at quantifying medium-chain, 3-methyl-branched acyl-CoAs in biological matrices. Its use ensures accurate identification and quantification of this and related species, which is fundamental for metabolomics studies focusing on peroxisomal disorders and branched-chain fatty acid metabolism.

Application

Selection Property

Validation Focus

PAHX substrate specificity assays

Medium-chain 3-methyl-branched acyl-CoA

Kinetic parameter comparison across chain lengths

α-Oxidation metabolic flux studies

Obligate peroxisomal α-oxidation substrate

α-Oxidation intermediate identification

Refsum disease model enzymology

Defined PAHX substrate for mutation analysis

Genotype-phenotype correlation via substrate processing

LC-MS/MS method development

Certified structural reference standard

Accurate quantification in biological matrices

• [1] Croes, K., Foulon, V., Casteels, M., Van Veldhoven, P. P., & Mannaerts, G. P. (2000). Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. Journal of Lipid Research, 41(4), 629-636. View Source
• [2] BRENDA Enzyme Database. (2011). Literature summary for EC 1.14.11.18 (phytanoyl-CoA hydroxylase). View Source
• [3] MetaCyc Pathway: 3-methyl-branched fatty acid α-oxidation II (Mammalian). (n.d.). View Source
• [4] Alpha-methylacyl-CoA racemase (AMACR). (2024). In Wikipedia. View Source
• [5] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source
• [6] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(12), 2349-2355. View Source
• [7] PubChem. (2021). 3-Methyldecanoyl-CoA (Compound Summary). CID 157008708. View Source